Cas no 656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-)
656810-13-8 structure
Product Name:Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
CAS No:656810-13-8
MF:C19H22O4
MW:314.375586032867
CID:397653
PubChem ID:71375508
Update Time:2025-04-19
Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-
- 4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde
- DTXSID10798244
- 656810-13-8
-
- Inchi: 1S/C19H22O4/c20-16-17-8-10-19(11-9-17)23-15-5-13-21-12-4-14-22-18-6-2-1-3-7-18/h1-3,6-11,16H,4-5,12-15H2
- InChI Key: WMNVFZYATKWIBU-UHFFFAOYSA-N
- SMILES: O(CCCOC1C=CC=CC=1)CCCOC1C=CC(C=O)=CC=1
Computed Properties
- Exact Mass: 314.15186
- Monoisotopic Mass: 314.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]- Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
656810-13-8 (Benzaldehyde, 4-[3-(3-phenoxypropoxy)propoxy]-) Related Products
- 5736-85-6(4-Propoxybenzaldehyde)
- 42580-35-8(4-(3-Methoxypropoxy)benzaldehyde)
- 67698-61-7(3-Propoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent